(4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• IUPAC Name: (4-propyl-1,2,4-triazol-3-yl)methyl 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• InChI: InChI=1S/C16H23N5O2S/c1-5-8-21-10-17-20-14(21)9-23-15(22)7-6-13-11(2)18-16(24-4)19-12(13)3/h10H,5-9H2,1-4H3
• InChI Key: JZSBDZHWWGGMPF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NN=C1COC(=O)CCC2=C(N=C(N=C2C)SC)C
• Molecular Formula: C16H23N5O2S
• Molecular Weight: 349.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This includes the reactants used, the conditions under which the reaction occurs (temperature, pressure, catalysts, etc.), and the yield of the product.

Molecular Structure Analysis

This involves understanding the 3D arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reagents it reacts with, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the substance typically undergoes.

Safety And Hazards

This involves understanding the risks associated with handling the compound. It includes its toxicity, flammability, and any precautions that need to be taken while handling or storing it.

Future Directions

This involves predicting or proposing future research directions or applications for the compound based on its properties and behavior.